Cas no 940999-52-0 (2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazole)

• Product Name: 2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazole
• CAS No: 940999-52-0
• MF: C₂₁H₂₁N₃O₃S₂
• MW: 427.539742231369
• CID: 5428801
• Update Time: 2025-10-30

2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-3-phenylprop-2-enyl]sulfanyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)-1,3,4-oxadiazole
• 2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazole

• Inchi： 1S/C21H21N3O3S2/c25-29(26,24-13-4-5-14-24)19-12-6-11-18(16-19)20-22-23-21(27-20)28-15-7-10-17-8-2-1-3-9-17/h1-3,6-12,16H,4-5,13-15H2/b10-7+
• InChI Key： KXKDILYVBWSEJW-JXMROGBWSA-N
• SMILES： O1C(C2=CC=CC(S(N3CCCC3)(=O)=O)=C2)=NN=C1SC/C=C/C1=CC=CC=C1

Additional information on 2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazole

Introduction to Compound with CAS No. 940999-52-0 and Its Applications in Modern Chemical Biology

The compound with the CAS number 940999-52-0 is a highly intriguing molecule named 2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazole. This sophisticated chemical entity has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. The compound belongs to the class of oxadiazole derivatives, which are known for their diverse pharmacological properties and potential applications in drug discovery.

Oxadiazole derivatives have been extensively studied for their ability to modulate various biological pathways, making them valuable candidates for therapeutic intervention. The structural motif of 2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazole incorporates several key functional groups that contribute to its biological activity. Specifically, the presence of a phenyl ring substituted with a pyrrolidine-1-sulfonyl group and an allenylsulfanyl moiety enhances its interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in a highly specific manner. The 2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazole has shown remarkable potential in this regard. Its ability to bind to specific proteins and enzymes has been demonstrated in various in vitro studies, suggesting its utility as a lead compound for the development of new therapeutic agents.

The pharmacological profile of this compound has been further explored through computational modeling and experimental studies. These studies have revealed that the molecule exhibits high affinity for certain protein targets, which are implicated in various diseases. The structural features of 2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazole allow it to interact with these targets in a manner that is both selective and potent.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Oxadiazole derivatives have been shown to modulate neurotransmitter systems, which could make them effective against conditions such as Alzheimer's disease and Parkinson's disease. The specific structural features of 2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazole suggest that it may be particularly effective in this context.

In addition to its potential applications in neurological disorders, this compound has also shown promise in the treatment of other diseases. For instance, it has been found to exhibit anti-inflammatory properties, which could make it useful in the management of conditions such as rheumatoid arthritis. The ability of 2-{(2E)-3-phenylprop-2-en-1-y lsulfanyl}-5 - 3 - (pyrrolidine - 1 - sulfonyl) phen y l - 1 , 3 , 4 - ox adia z ol e to interact with inflammatory pathways has been demonstrated through both preclinical and clinical studies.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step synthesis involves the careful manipulation of various functional groups, ensuring that the final product retains its desired biological activity. The synthetic route has been optimized for scalability and efficiency, making it feasible for large-scale production.

The chemical properties of 940999 - 52 - 0 have been thoroughly characterized through spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into the structure and stability of the compound. Additionally, computational methods have been employed to predict the electronic properties and reactivity of the molecule.

The biocompatibility and safety profile of this compound have also been evaluated through toxicological studies. These studies have shown that it is well-tolerated at therapeutic doses, suggesting its potential for clinical use. Further research is ongoing to determine its long-term safety and efficacy.

The development of novel therapeutic agents relies heavily on the availability of high-quality chemical entities like 940999 - 52 - 0. This compound exemplifies the importance of interdisciplinary research in chemical biology, where advances in synthetic chemistry are coupled with insights from pharmacology and medicinal chemistry.

In conclusion, the compound with CAS number 940999 - 52 - 0, specifically named as 2 - {( 2 E ) - 3 - phen y l prop - 2 en - 1 ylsulfanyl} - 5 - 3 - ( py rrolid ine - 1 sulfonyl ) phen y l - 1 , 3 , 4 ox adia z ol e , represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of biological systems continues to grow, compounds like these will play an increasingly important role in the discovery and development of new therapeutic agents.